Laureatin

• Molecular Formula: C15H20Br2O2
• Molecular Weight: 392.13 g/mol
• InChI: InChI=1S/C15H20Br2O2/c1-3-5-6-7-12-15-9-14(19-15)11(17)8-13(18-12)10(16)4-2/h1,5-6,10-15H,4,7-9H2,2H3/b6-5-/t10-,11+,12+,13-,14-,15-/m0/s1
• InChIKey: QVSXXUNREJZJAN-LIEINVJGSA-N

Laureatin: Dihalogenated Marine Acetogenin with Mosquito Larvicidal Activity

Laureatin (CAS 18762-30-6) is a naturally occurring, dihalogenated C15 non-terpenoid acetogenin, primarily isolated as a major metabolite from the red alga *Laurencia nipponica* [1]. It is characterized by a unique, highly oxygenated dioxabicyclic[5.1.1]nonane skeleton, incorporating a medium-sized oxocene ring fused to an oxetane, and features both a (Z)-enyne system and multiple bromine atoms, which contribute to its distinct chemical and biological profile [2]. This compound is a key member of the laurenan structural subclass of marine natural products and has been specifically identified as a principal active agent responsible for the potent insecticidal properties observed in extracts of *L. nipponica* [3].

Workflow

Marine natural product larvicide screening and insect growth regulation studies

Selection

Isolated laureatin, verified laurenan-type dioxabicyclo scaffold, not extract

Use Context

Insecticidal activity comparison, structure-activity relationship (SAR) probe

• [1] Suzuki M, Kurosawa E. (3E)-Laureatin and (3E)-Isolaureatin, Halogenated C-15 Non-Terpenoid Compounds from the Red Alga *Laurencia nipponica* Yamada. *Bulletin of the Chemical Society of Japan*. 1987;60(10):3791-3792. doi:10.1246/bcsj.60.3791 View Source
• [2] Kim H, Lee H, Lee D, Kim S, Kim D. Asymmetric Total Syntheses of (+)-3-(Z)-Laureatin and (+)-3-(Z)-Isolaureatin by “Lone Pair-Lone Pair Interaction-Controlled” Isomerization. *Journal of the American Chemical Society*. 2007;129(8):2269-2274. doi:10.1021/ja068346i View Source
• [3] Watanabe K, Umeda K, Miyakado M. Isolation and Identification of Three Insecticidal Principles from the Red Alga *Laurencia nipponica* Yamada. *Agricultural and Biological Chemistry*. 1989;53(9):2513-2515. doi:10.1080/00021369.1989.10869657 View Source

Laureatin Procurement: Why Generic Substitution Fails

The genus *Laurencia* is characterized by the existence of distinct, geographically defined 'chemical races' that produce specific and mutually exclusive major secondary metabolites [1]. Therefore, a general extract of *Laurencia nipponica* is chemically unreliable, as it may predominantly contain sesquiterpenoids like prepacifenol or other C15 acetogenins like laurencin, depending on the collection site [2]. Furthermore, even closely related C15 acetogenin analogs, such as isolaureatin or laurencin, exhibit marked differences in their biological potency due to subtle variations in their halogenation patterns, ether ring conformations, and stereochemistry. The specific dioxabicyclo[5.1.1]nonane framework of laureatin, distinct from the oxocene or oxolane rings of its analogs, directly dictates its interaction with biological targets, making inter-compound substitution an uncontrolled variable that compromises experimental reproducibility and data integrity. Procurement of the isolated, structurally verified compound is therefore essential.

Chemical race

General Laurencia extract may contain sesquiterpenoids or other acetogenins instead of laureatin; collection-site determines metabolite profile.

Analog switch

Isolaureatin or laurencin show different biological activity due to altered halogenation and oxocene/oxolane ring; larvicidal potency and emergence inhibition may not transfer.

Skeletal mismatch

Lauthisan-type (monocyclic) analogs do not replicate the rigid dioxabicyclo[5.1.1]nonane conformation of laureatin; target interaction and SAR conclusions may shift.

• [1] Abe T, Masuda M, Suzuki T, Suzuki M. Chemical races in the red alga *Laurencia nipponica* (Rhodomelaceae, Ceramiales). *Phycological Research*. 1999;47(2):87-95. doi:10.1046/j.1440-1835.1999.47220156.x View Source
• [2] Masuda M, Abe T, Suzuki T, Suzuki M. Morphological and chemotaxonomic studies on *Laurencia nipponica* Yamada (Rhodomelaceae, Ceramiales). *Phycological Research*. 1996;44(3):125-133. View Source

Laureatin vs. Analogs: Quantitative Evidence Profile

Superior Larvicidal Potency Against Mosquito Larvae

In a direct, bioassay-guided comparative study, laureatin (Z-laureatin) demonstrated the highest larvicidal potency against the mosquito *Culex pipiens pallens*. Its LC50 value was significantly lower than that of the other two insecticidal compounds isolated from the same alga, deoxyprepacifenol and Z-isolaureatin [1].

Larvicidal LC50

Head-to-head

2.86 ppm (laureatin) vs 6.83 ppm (deoxyprepacifenol) and 6.14 ppm (Z-isolaureatin)
2.4-fold and 2.1-fold lower LC50

Reported higher larvicidal activity in Culex pipiens pallens assay

24 h exposure; data to verify in independent replicates

Evidence Dimension	Larvicidal Activity (LC50)
Target Compound Data	2.86 ppm
Comparator Or Baseline	deoxyprepacifenol: 6.83 ppm; Z-isolaureatin: 6.14 ppm
Quantified Difference	Laureatin is 2.4-fold more potent than deoxyprepacifenol and 2.1-fold more potent than Z-isolaureatin.
Conditions	*Culex pipiens pallens* mosquito larvae, 24-hour exposure assay

Why This Matters

This quantitative superiority in larvicidal activity provides a clear, data-driven justification for selecting laureatin over its closest natural co-metabolites for insecticidal discovery or vector control research.

• [1] Watanabe K, Umeda K, Miyakado M. Isolation and Identification of Three Insecticidal Principles from the Red Alga *Laurencia nipponica* Yamada. *Agricultural and Biological Chemistry*. 1989;53(9):2513-2515. doi:10.1080/00021369.1989.10869657 View Source

Enhanced Inhibition of Adult Mosquito Emergence

Beyond acute larval toxicity, laureatin exhibits a more pronounced effect on disrupting the mosquito life cycle. Its potency in inhibiting adult emergence (IC50) from treated larvae is an order of magnitude lower than that of deoxyprepacifenol and Z-isolaureatin, suggesting a distinct and more potent mechanism of developmental disruption [1].

Emergence IC50

Head-to-head

0.06 ppm (laureatin) vs 0.48 ppm (deoxyprepacifenol) and 0.50 ppm (Z-isolaureatin)
8.0-fold and 8.3-fold lower IC50

Reported stronger emergence inhibition in insect growth regulation context

Pupation-to-adult monitoring; validation recommended

Evidence Dimension	Emergence Inhibitory Activity (IC50)
Target Compound Data	0.06 ppm
Comparator Or Baseline	deoxyprepacifenol: 0.48 ppm; Z-isolaureatin: 0.50 ppm
Quantified Difference	Laureatin is 8.0-fold more potent than deoxyprepacifenol and 8.3-fold more potent than Z-isolaureatin.
Conditions	*Culex pipiens pallens* mosquito larvae monitored through pupation to adult emergence

Why This Matters

The extreme potency in inhibiting adult emergence makes laureatin a more promising candidate than its analogs for developing novel insect growth regulators (IGRs) or studying unique molecular targets involved in insect metamorphosis.

• [1] Watanabe K, Umeda K, Miyakado M. Isolation and Identification of Three Insecticidal Principles from the Red Alga *Laurencia nipponica* Yamada. *Agricultural and Biological Chemistry*. 1989;53(9):2513-2515. doi:10.1080/00021369.1989.10869657 View Source

Distinct Laurenan Skeletal Class vs. Lauthisan Type

The C15 acetogenins from the *Laurencia* complex are broadly divided into two structural subclasses. Laureatin belongs to the 'laurenan' type, characterized by its rigid dioxabicyclo[5.1.1]nonane core. In contrast, compounds like laurencin belong to the 'lauthisan' type, which are built upon a monocyclic oxocene or oxolane framework [1]. This fundamental difference in core ring architecture is not merely academic; it determines the three-dimensional shape and conformational flexibility of the molecule, which are critical for target binding and biological function.

Skeletal class

Class-level

Laurenan-type (dioxabicyclo[5.1.1]nonane) vs lauthisan-type (monocyclic oxocene/oxolane)

Defines rigid scaffold for SAR and target-binding studies

Qualitative structural classification

Evidence Dimension	Structural Core / Skeletal Class
Target Compound Data	Laurenan-type (dioxabicyclo[5.1.1]nonane)
Comparator Or Baseline	Lauthisan-type (e.g., laurencin; monocyclic oxocene)
Quantified Difference	Qualitative, class-defining difference in molecular topology and rigidity.
Conditions	Structural classification based on comprehensive review of isolated C15 acetogenins

Why This Matters

This is a fundamental, class-level differentiation. Procurement of laureatin, rather than a lauthisan-type analog like laurencin, is necessary for any study specifically investigating structure-activity relationships (SAR) of the laurenan scaffold or its unique biological profile.

• [1] Wanke T, Philippus AC, Zatelli GA, Vieira LFO, Lhullier C, Falkenberg M. C15 acetogenins from the *Laurencia* complex: 50 years of research – an overview. *Revista Brasileira de Farmacognosia*. 2015;25(6):569-587. doi:10.1016/j.bjp.2015.07.027 View Source

Selective Insecticidal Profile Without Fungicidal Activity

A recent comprehensive biological evaluation assessed laureatin alongside other race-index compounds (laurencin, laurallene, pacifenol) for antifungal activity. Against the common molds *Aspergillus niger* and *Penicillium citrinum*, laureatin exhibited no fungicidal activity [1]. While a negative result, this data is crucial for selectivity profiling, distinguishing it from broad-spectrum antimicrobial marine metabolites.

Antifungal inactivity

Reported

No activity against Aspergillus niger or Penicillium citrinum

Distinguishes insecticidal selectivity; not a broad-spectrum antimicrobial

Negative result aids procurement targeting

Evidence Dimension	Antifungal Activity (Qualitative)
Target Compound Data	No activity detected
Comparator Or Baseline	laurencin, laurallene, pacifenol (also showed no activity)
Quantified Difference	N/A (All tested compounds were inactive).
Conditions	Antifungal assay against *Aspergillus niger* and *Penicillium citrinum*

Why This Matters

This negative selectivity data is valuable for procurement. It confirms laureatin's insecticidal action is not due to a generic cytotoxic or broad-spectrum antimicrobial mechanism, and it prevents the misapplication of this valuable compound in antifungal discovery programs where it has been proven ineffective.

• [1] Kameyama K, et al. Evaluation of the cytotoxicity, genotoxicity, and antifungal activities of race-index compounds from the red alga *Laurencia nipponica*. *Journal of Applied Phycology*. 2024. doi:10.1007/s10811-024-03327-6 View Source

Validated Application Scenarios for Laureatin

Positive Control for Mosquito Larvicide Screening

Laureatin's well-characterized and potent LC50 value of 2.86 ppm against *C. pipiens pallens* [1] positions it as an ideal positive control for high-throughput screening campaigns aimed at identifying novel mosquito larvicides from natural or synthetic libraries. Its superior potency over other *Laurencia*-derived compounds provides a more stringent benchmark for 'hit' identification.

Probe Molecule for Insect Growth and Metamorphosis

With an IC50 of 0.06 ppm for inhibiting adult mosquito emergence [1], laureatin is a highly potent tool for dissecting the molecular pathways of insect development. Researchers can utilize this compound to study the hormonal and genetic regulation of pupation and eclosion, potentially revealing novel targets for insect growth regulators (IGRs).

Stereochemical Standard for Laurenan-Type Scaffolds

As a definitive member of the laurenan structural class, distinguished by its rigid dioxabicyclo[5.1.1]nonane core [2], laureatin serves as an authentic analytical standard. It is essential for confirming the structural identity of newly discovered or synthesized compounds within this rare and complex class of marine natural products via comparative NMR, MS, and chiroptical methods.

Application

Selection Property

Validation Focus

Larvicidal screening comparator

Reported larvicidal activity profile

LC50 endpoint comparison in target species

Insect growth regulation probe

Emergence inhibition context

Pupation/eclosion endpoint monitoring

Laurenan-type structural analysis

Dioxabicyclo scaffold confirmation

NMR/MS/chiroptical comparison

• [1] Watanabe K, Umeda K, Miyakado M. Isolation and Identification of Three Insecticidal Principles from the Red Alga *Laurencia nipponica* Yamada. *Agricultural and Biological Chemistry*. 1989;53(9):2513-2515. doi:10.1080/00021369.1989.10869657 View Source
• [2] Wanke T, Philippus AC, Zatelli GA, Vieira LFO, Lhullier C, Falkenberg M. C15 acetogenins from the *Laurencia* complex: 50 years of research – an overview. *Revista Brasileira de Farmacognosia*. 2015;25(6):569-587. doi:10.1016/j.bjp.2015.07.027 View Source